BENGHE Foundational & Exploratory

Check Availability & Pricing

CAS number and molecular weight of 5-
lodopyridine-2,3-diamine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-lodopyridine-2,3-diamine

Cat. No.: B1291332

In-depth Technical Guide: 5-lodopyridine-2,3-
diamine

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

A thorough investigation into the chemical compound 5-lodopyridine-2,3-diamine has yielded
fundamental identification data. However, a critical piece of information, the Chemical Abstracts
Service (CAS) number, remains elusive despite extensive searches. This guide presents the
confirmed molecular details and outlines the challenges in sourcing more in-depth technical

information.

Summary of Molecular Data
Property Value Source
Molecular Formula CsHelN3 Novasyn Organics
Molecular Weight 235 g/mol Novasyn Organics
CAS Number Not Found

The molecular formula and weight are crucial for basic characterization and stoichiometric
calculations in experimental settings. The absence of a CAS number, a unique numerical
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identifier assigned to every chemical substance, presents a significant hurdle in retrieving
detailed technical specifications, established experimental protocols, and associated biological
pathway information from scientific databases and literature.

Challenges in Data Retrieval

The inability to locate a specific CAS number for 5-lodopyridine-2,3-diamine suggests several
possibilities:

» Novelty or Rarity: The compound may be novel or not widely synthesized, hence not yet
registered with the Chemical Abstracts Service.

 Alternative Nomenclature: It might be more commonly known under a different systematic or
trivial name that has not been captured in the conducted searches.

» Limited Commercial Availability: A lack of suppliers or manufacturers often correlates with a
lack of extensive documentation.

Without a CAS number, any search for experimental protocols or signaling pathways becomes
unreliable, with a high risk of retrieving data for structurally similar but functionally distinct
molecules. For instance, searches frequently yield results for related compounds such as 2,3-
Diamino-5-bromopyridine (CAS: 38875-53-5) and 2-Amino-5-iodopyridine (CAS: 20511-12-0).
Using data from these analogues would be scientifically unsound.

Logical Workflow for Compound Information
Retrieval

The standard workflow for gathering comprehensive data on a chemical compound is
illustrated below. The process halts at a critical juncture due to the missing CAS number.

Analyze and Summarize Data |—>| Generate Technical Guide

Retrieve Technical Data
CAS Found (Protocols, Pathways)
CAS Not Found Unable to Proceed

Search for CAS Number I

Identify Compound Name |—>
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Caption: Workflow for Chemical Data Retrieval.

Conclusion and Recommendations

At present, a comprehensive technical guide on 5-lodopyridine-2,3-diamine, including
detailed experimental protocols and signaling pathways, cannot be responsibly compiled due to
the absence of a confirmed CAS number. To proceed, the following steps are recommended for
any researcher or organization interested in this compound:

¢ In-house Synthesis and Characterization: If the compound is central to a research project, in-
house synthesis followed by analytical characterization (e.g., NMR, Mass Spectrometry,
Elemental Analysis) would be necessary to confirm its structure.

o CAS Registration: Following synthesis and characterization, the compound can be registered
with the Chemical Abstracts Service to obtain a unique CAS number.

o Experimental Investigation: With a confirmed structure and a registered CAS number,
targeted experimental studies can be designed to elucidate its physicochemical properties,
biological activity, and potential signaling pathways.

This document serves to transparently communicate the current limitations in available
information for 5-lodopyridine-2,3-diamine and to provide a scientifically sound path forward.

 To cite this document: BenchChem. [CAS number and molecular weight of 5-lodopyridine-
2,3-diamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291332#cas-number-and-molecular-weight-of-5-
iodopyridine-2-3-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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